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Compound of Interest

Compound Name: ML-180

Cat. No.: B159121 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ML-180. It includes detailed personal protective

equipment (PPE) recommendations, step-by-step operational protocols, and a comprehensive

disposal plan to ensure the safe and effective handling of this potent bioactive small molecule.

Compound Information and Hazards
ML-180 (also known as SR1848) is a potent inverse agonist of the orphan nuclear receptor

Liver Receptor Homolog 1 (LRH-1 or NR5A2). It is a valuable research tool for studying

pathways involving LRH-1, which are implicated in cancer and metabolic diseases.

Primary Hazard: The primary hazard identified for ML-180 is Acute Toxicity, Oral (Category 4),

with the hazard statement H302: Harmful if swallowed. While other significant hazards are not

listed, as a potent and selective bioactive molecule, it should be handled with care to avoid

unintended biological effects.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the recommended PPE for various tasks involving ML-180.
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Task Category Primary PPE
Secondary/Task-Specific

PPE

Receiving and Unpacking

- Laboratory Coat- Nitrile

Gloves- Safety Glasses with

Side Shields

N/A

Weighing of Solid Compound
- Laboratory Coat- Double

Nitrile Gloves- Safety Goggles

- Face mask (N95

recommended to prevent

inhalation of fine powder)- Use

of a chemical fume hood or

powder containment hood is

mandatory.

Preparation of Stock Solution

- Laboratory Coat- Nitrile

Gloves- Chemical Splash

Goggles

- Work should be performed in

a chemical fume hood.-

Chemical-resistant apron if

handling larger volumes.

Cell Culture and In Vitro

Assays

- Laboratory Coat- Nitrile

Gloves- Safety Glasses with

Side Shields

- Work should be performed in

a biological safety cabinet

(BSC).

Waste Disposal

- Laboratory Coat- Nitrile

Gloves- Safety Glasses with

Side Shields

- Heavy-duty gloves if handling

sharps containers.

Experimental Protocols
The following are detailed, step-by-step protocols for common laboratory procedures involving

ML-180.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of ML-180.

Pre-Weighing Preparation:

Don all required PPE for handling solids (see table above).
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Perform all work in a chemical fume hood.

Place a weigh boat on a calibrated analytical balance and tare.

Weighing ML-180:

Carefully weigh the desired amount of ML-180 powder onto the weigh boat. For example,

to make 1 mL of a 10 mM stock solution of ML-180 (Molecular Weight: 388.89 g/mol ), you

would weigh 3.89 mg.

Dissolution:

Carefully transfer the weighed ML-180 powder into an appropriate sterile microcentrifuge

tube or vial.

Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1

mL of DMSO.

Securely cap the tube and vortex until the solid is completely dissolved. Gentle warming in

a 37°C water bath can be used if necessary, but check for any temperature sensitivity of

the compound.

Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 20 µL) in sterile, clearly labeled microcentrifuge tubes.

Label each aliquot with the compound name (ML-180), concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C, protected from light.

Protocol 2: Treating Mammalian Cells in Culture with ML-180

This protocol outlines the steps for treating adherent cells in a multi-well plate.

Cell Seeding:
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Seed your cells of interest into a multi-well plate at a density that is appropriate for your

cell line and the intended duration of the experiment.

Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5%

CO₂.

Preparation of Working Solution:

Thaw an aliquot of your 10 mM ML-180 stock solution.

Prepare serial dilutions of the ML-180 stock solution in complete cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically <0.1%) to avoid solvent-induced cytotoxicity.

Prepare a "vehicle control" by adding the same volume of DMSO (without ML-180) to

complete cell culture medium.

Cell Treatment:

Carefully remove the existing medium from the cells in the multi-well plate.

Add the medium containing the various concentrations of ML-180 or the vehicle control to

the respective wells.

Include a set of untreated cells that receive only fresh complete medium.

Incubation and Analysis:

Return the plate to the incubator and incubate for the desired treatment duration (e.g., 24,

48, or 72 hours).

Following incubation, proceed with your planned downstream analysis (e.g., cell viability

assay, gene expression analysis, etc.).
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Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the LRH-1 signaling pathway and a general experimental

workflow for using a small molecule inhibitor.

Nucleus

Target Gene Transcription

LRH-1

DNA

Binds to DNA

Cyclin D1

Promotes Transcription

Cyclin E1

Promotes Transcription

c-Myc

Promotes Transcription

β-catenin

TCF4

Promotes TranscriptionPromotes Transcription

Cell Proliferation

ML-180
(Inverse Agonist)

Inhibits

Click to download full resolution via product page

Caption: LRH-1 signaling pathway and the inhibitory action of ML-180.
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Caption: General experimental workflow for using a small molecule inhibitor.

Disposal Plan
Proper disposal of ML-180 and associated waste is crucial to ensure laboratory and

environmental safety.

Solid ML-180 Waste:

Unused or expired solid ML-180 should be disposed of as chemical waste.

Place the original vial in a clearly labeled, sealed container for chemical waste pickup by

your institution's environmental health and safety (EHS) department.

Contaminated Labware:

Sharps: Needles, syringes, and other contaminated sharps should be placed in a designated

sharps container.
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Non-Sharps: Disposable items such as gloves, weigh boats, and microcentrifuge tubes that

have come into contact with ML-180 should be collected in a designated, sealed waste bag

for chemical waste disposal. Do not dispose of this waste in the regular trash.[1]

Liquid Waste:

Stock Solutions: Unused or expired stock solutions of ML-180 in DMSO should be collected

in a labeled container for hazardous liquid waste disposal.

Cell Culture Media: Cell culture media containing ML-180 should be collected and treated as

chemical waste. Do not pour it down the drain. Collect it in a clearly labeled, sealed container

for disposal through your institution's EHS department.

Empty Containers:

Empty vials that contained ML-180 should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).

The rinsate must be collected and disposed of as hazardous liquid waste.

After rinsing, the label on the vial should be defaced or removed, and the empty container

can then be disposed of in the appropriate glass or solid waste receptacle.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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